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Compound of Interest

Compound Name: cis-melilotoside

Cat. No.: B1236938

An In-depth Technical Guide to cis-Melilotoside

This guide provides a comprehensive overview of cis-melilotoside, a naturally occurring
phenolic glycoside. It is intended for researchers, scientists, and professionals in drug
development who are interested in its chemical properties and biological activities.

Chemical Structure and Properties

cis-Melilotoside, also known as cis-coumarinic acid--D-glucoside, is an organic compound
classified as a phenolic glycoside.[1] Its chemical structure consists of a cis-2-coumaric acid
molecule linked to a B-D-glucose moiety through an O-glycosidic bond at the phenolic hydroxyl
group.[1] The molecular formula for cis-melilotoside is C15H1808, and it has a molar mass of
326.3 g/mol .[2]

The structure is characterized by the presence of a benzene ring, a propenoic acid group in the
cis (Z) configuration, and a pyranose ring of the glucose unit. This compound is an isomer of
the more commonly known trans-melilotoside (often simply called melilotoside), which features
a trans (E) configuration in the propenoic acid side chain.[3][4]

Key Structural Features:
e Aglycone:cis-2-Coumaric acid

e Glycone: B-D-Glucose
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e Linkage: O-glycosidic bond
Caption: Chemical structure of cis-melilotoside.

Quantitative Data

The biological activity of cis-melilotoside has been evaluated in various studies. Notably, it
exhibits antiprotozoal and antioxidant properties.[5][6][7]

Parameter Value Assay Organism

IC50 78.2 pg/mL Antiprotozoal Activity Trypanosoma cruzi

Experimental Protocols

cis-Melilotoside can be isolated from various plant sources, such as Artemisia splendens.[8] A
general protocol for its extraction and purification is as follows:

o Extraction: The dried and powdered aerial parts of the plant are extracted with methanol at
room temperature. The solvent is then evaporated under reduced pressure to yield a crude
methanolic extract.

o Solid-Phase Extraction (SPE): The crude extract is subjected to SPE for preliminary
fractionation. A C18 cartridge is typically used, with a stepwise gradient of methanol in water
as the mobile phase. Fractions are collected based on the elution solvent polarity.

o Preparative High-Performance Liquid Chromatography (prep-HPLC): The fractions
containing cis-melilotoside are further purified by reversed-phase prep-HPLC. A C18
column is commonly employed with a mobile phase consisting of a gradient of methanol or
acetonitrile in water. The elution is monitored by a UV detector.

 Structure Elucidation: The purified compound's structure is confirmed using spectroscopic
methods, including 1H NMR, 13C NMR, and mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

